Cas no 70449-22-8 (3-(aminomethyl)-1-methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-(aminomethyl)-1-methyl-1,2-dihydropyridin-2-one
• CAS No: 70449-22-8
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD16556172
• CID: 4457009
• PubChem ID: 55291520
• Update Time: 2025-06-15

3-(aminomethyl)-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-1-methyl-2(1H)-pyridinone
• 3-(aminomethyl)-1-methylpyridin-2-one
• 3-(aminomethyl)-1-methyl-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 3-(aminomethyl)-1-methyl-
• PB24240
• 70449-22-8
• AKOS006365973
• DB-135710
• AS-51084
• CS-0051733
• 3-(Aminomethyl)-1-methylpyridin-2(1H)-one
• SCHEMBL12641734
• P11876
• VCA44922
• ALBB-034620

• MDL： MFCD16556172
• Inchi： 1S/C7H10N2O/c1-9-4-2-3-6(5-8)7(9)10/h2-4H,5,8H2,1H3
• InChI Key： JDEADTYIKGFNGQ-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1C)CN

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-(aminomethyl)-1-methyl-1,2-dihydropyridin-2-one

Recent Advances in the Study of 3-(Aminomethyl)-1-methyl-1,2-dihydropyridin-2-one (CAS: 70449-22-8)

The compound 3-(aminomethyl)-1-methyl-1,2-dihydropyridin-2-one (CAS: 70449-22-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique dihydropyridinone scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as neurology and oncology.

One of the key advancements in the study of this compound is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have developed novel synthetic routes to produce 3-(aminomethyl)-1-methyl-1,2-dihydropyridin-2-one with high yield and purity, which is critical for its application in medicinal chemistry. These synthetic methods often involve multi-step reactions, including condensation and cyclization, optimized to enhance efficiency and scalability.

Pharmacological investigations have revealed that 3-(aminomethyl)-1-methyl-1,2-dihydropyridin-2-one exhibits notable bioactivity, particularly in modulating neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as a modulator of GABAergic or glutamatergic pathways, which could have implications for treating neurological disorders such as epilepsy or anxiety. Additionally, its structural similarity to known pharmacophores has prompted exploration into its anticancer properties, with some studies indicating inhibitory effects on specific kinase enzymes involved in tumor proliferation.

Recent publications have also highlighted the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies are essential for understanding its bioavailability and potential side effects, which are critical factors in drug development. Computational modeling and molecular docking studies have further elucidated its interactions with target proteins, providing insights into its mechanism of action at the molecular level.

In conclusion, 3-(aminomethyl)-1-methyl-1,2-dihydropyridin-2-one (CAS: 70449-22-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Ongoing studies are expected to uncover additional therapeutic applications and optimize its properties for clinical use. The integration of synthetic chemistry, pharmacology, and computational biology will be pivotal in advancing this compound from the bench to the bedside.